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Compound of Interest

Compound Name: Boc-aevd-cho

Cat. No.: B3252870

For Immediate Implementation: This document outlines essential safety protocols and logistical
procedures for the handling and disposal of Boc-aevd-cho, a potent caspase-8 inhibitor.
Adherence to these guidelines is critical for ensuring a safe laboratory environment and the
integrity of your research. This information is intended for researchers, scientists, and drug
development professionals.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against potential exposure to Boc-aevd-cho. The following table summarizes the required PPE
and recommended engineering controls.
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Area of Protection Equipment/Control Specification Purpose

Safety Glasses with
Protects eyes from

Eye/Face Protection Side Shields or ANSI z87.1 certified
splashes or dust.
Goggles
Chemical-resistant Nitrile or other Prevents direct skin

Skin Protection ) )
Gloves appropriate material contact.

Protects skin and
Laboratory Coat Standard personal clothing from

contamination.

Required if ventilation ] )
) ) NIOSH-approved o Prevents inhalation of
Respiratory Protection _ is inadequate or dust _ _
Respirator ) airborne particles.
is generated

) ] Fume Hood or To minimize inhalation
Engineering Controls )
Ventilated Enclosure exposure.

) For immediate use in
Eyewash Station and )
case of accidental
Safety Shower
exposure.

Operational Plan: Safe Handling from Receipt to Use

A systematic approach to handling Boc-aevd-cho minimizes the risk of exposure and
contamination.

=

. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is -20°C for long-term stability (up to 1 month) or -80°C
for extended periods (up to 6 months).[1]

N

. Preparation of Solutions:
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 All handling of the solid compound and preparation of solutions should be conducted within a
fume hood or other ventilated enclosure.

e Boc-aevd-cho is soluble in DMSO.[2]

e Avoid generating dust when handling the solid form.

3. Experimental Use:

o Wear all required PPE during experimental procedures.
e Avoid contact with skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately.
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Exposure Type

Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

develops.

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[3]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE.
Absorb the spill with an inert material (e.g.,
vermiculite, sand) and place it in a sealed
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.

Disposal Plan

All waste materials contaminated with Boc-aevd-cho must be handled as hazardous waste.

o Contaminated Materials: Used gloves, pipette tips, and other disposable materials that have

come into contact with Boc-aevd-cho should be collected in a designated, labeled

hazardous waste container.

e Unused Product: Dispose of unused Boc-aevd-cho and its solutions in accordance with

local, state, and federal regulations for chemical waste. Do not dispose of it down the drain.
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e Waste Containers: Ensure waste containers are properly sealed and stored in a designated
area while awaiting pickup by a licensed hazardous waste disposal service.

Visualizing the Workflow

The following diagram illustrates the key steps for the safe handling of Boc-aevd-cho.

Preparation Experimentation Disposal

Receiving and Secure Storage Weighing in Solution L L Experimental | | Waste Hazardous Waste Licensed

Inspection (-20°C or -80°C) Fume Hood Preparation Use | collection Storage Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Boc-aevd-cho.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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